
safety and handling precautions for ethyl 4-
hydroxycyclohexanecarboxylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Ethyl 4-

hydroxycyclohexanecarboxylate

Cat. No.: B104090 Get Quote

An In-depth Technical Guide on the Safety and Handling of Ethyl 4-
Hydroxycyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for ethyl 4-
hydroxycyclohexanecarboxylate, a key intermediate in various synthetic applications.

Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties
Ethyl 4-hydroxycyclohexanecarboxylate is a combustible liquid. A summary of its key

physical and chemical properties is provided below.
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Property Value Source

Molecular Formula C₉H₁₆O₃ [1]

Molecular Weight 172.22 g/mol [1]

Appearance Liquid

Boiling Point 127-134 °C at 0.1 mmHg

Density 1.068 g/mL at 25 °C

Flash Point 113 °C (235.4 °F) - closed cup

Refractive Index n20/D 1.466

Hazard Identification and GHS Classification
Ethyl 4-hydroxycyclohexanecarboxylate is classified as a hazardous substance. The GHS

classification is as follows:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Signal Word: Warning[1]

Hazard Pictogram:

alt text

First-Aid Measures
Immediate medical attention is recommended in case of exposure.
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Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[2]

Skin Contact

Wash the affected area thoroughly with soap

and water.[2] Remove contaminated clothing

and wash it before reuse. If skin irritation

persists, seek medical advice.[3]

Eye Contact

Rinse cautiously with water for at least 15

minutes.[2][4] Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation

persists, get medical advice/attention.[2]

Ingestion

Do NOT induce vomiting.[5] Rinse the mouth

thoroughly with water.[2] Never give anything by

mouth to an unconscious person.[3] Call a

physician or poison control center immediately.

Handling and Storage
Safe Handling

Ventilation: Handle in a well-ventilated area.[6] Use local exhaust ventilation to control

airborne exposures.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles or a face shield, and a lab coat.[6] For operations where dust or

aerosols may be generated, a respirator with an appropriate filter is recommended.

Hygiene: Avoid contact with skin, eyes, and clothing.[6] Do not eat, drink, or smoke in

handling areas.[3] Wash hands thoroughly after handling.[6]

Fire and Explosion Prevention: Keep away from heat, sparks, and open flames.[5]

Storage
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Conditions: Store in a cool, dry, and well-ventilated place.[4][6]

Containers: Keep containers tightly closed when not in use.[4][6]

Incompatible Materials: Store away from strong oxidizing agents.[6]

Accidental Release Measures
Personal Precautions: Evacuate personnel from the contaminated area.[2] Ensure adequate

ventilation.[2] Wear appropriate personal protective equipment.

Environmental Precautions: Prevent the substance from entering drains, surface water, and

groundwater.[2]

Containment and Cleanup: For small spills, absorb with an inert material (e.g., sand,

sawdust, universal binder) and place in a suitable, sealed container for disposal.[2] Clean the

affected area with soap and water.[2]

Experimental Protocols: Safe Handling Workflow
The following diagram outlines the logical workflow for the safe handling of ethyl 4-
hydroxycyclohexanecarboxylate from receipt to disposal.
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Preparation Handling & Use

Post-Handling

Receive Chemical Verify SDS and Labeling Don Personal Protective Equipment (PPE) Work in Ventilated Hood Perform Experiment Transfer to Waste Container

Store Chemical Properly

If not all is used

Doff PPE

Dispose of Waste

Wash Hands Thoroughly

For subsequent use

Click to download full resolution via product page

Caption: Workflow for the safe handling of ethyl 4-hydroxycyclohexanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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